7-benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

Specification

• CAS No.: 1021258-71-8
• Molecular Formula: C24H22N4O5
• Molecular Weight: 446.463
• IUPAC Name: 7-benzyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• Standard InChI: InChI=1S/C24H22N4O5/c1-26-22-17(23(30)27(2)24(26)31)13-18(28(22)14-15-6-4-3-5-7-15)21(29)25-16-8-9-19-20(12-16)33-11-10-32-19/h3-9,12-13H,10-11,14H2,1-2H3,(H,25,29)
• Standard InChI Key: ROYYSHYZACWVCQ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(N2CC3=CC=CC=C3)C(=O)NC4=CC5=C(C=C4)OCCO5)C(=O)N(C1=O)C

Introduction

7-benzyl-N-(2,3-dihydrobenzo[b]14dioxin-6-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a complex heterocyclic organic compound featuring multiple functional groups, including a pyrimidine ring and a dioxin moiety. This structural complexity suggests potential applications in medicinal chemistry, particularly due to its pharmacologically relevant features.

Synthesis Methods

The synthesis of 7-benzyl-N-(2,3-dihydrobenzo[b]dioxin-6-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide typically involves multi-step reactions. A common approach includes the cyclization of thiourea derivatives under specific conditions to yield pyrimidine frameworks. Protecting groups may be used to manage reactive sites during these reactions.

Synthesis Steps:

• Starting Materials: Thiourea derivatives or similar precursors.

• Cyclization: Formation of the pyrimidine ring under controlled conditions.

• Modification: Introduction of the benzyl and dioxin moieties.

Potential Applications

This compound has diverse potential applications in medicinal chemistry due to its structural complexity and pharmacologically relevant features. It may participate in various chemical reactions to enhance its biological efficacy or reduce toxicity.

Potential Therapeutic Areas:

• Antiviral or Anticancer Agents: Due to its complex structure, it may interact with specific biological targets.

• Neurological Disorders: Its ability to cross the blood-brain barrier could make it useful for neurological conditions.

Spectroscopic Analysis

The molecular structure of 7-benzyl-N-(2,3-dihydrobenzo[b]dioxin-6-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide can be analyzed using various spectroscopic techniques such as NMR, IR spectroscopy, and mass spectrometry. These methods help confirm its structure and purity.

Spectroscopic Techniques:

• NMR (1H and 13C): Provides detailed information about its molecular structure.

• IR Spectroscopy: Helps identify functional groups present in the compound.

• Mass Spectrometry: Useful for determining molecular weight and fragmentation patterns.

Comparison with Similar Compounds

While specific data on 7-benzyl-N-(2,3-dihydrobenzo[b]dioxin-6-yl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is limited, similar compounds like N-Benzyl-2-chloro-N-(2,3-dihydrobenzo[b]dioxin-6-yl)acetamide exhibit notable biological activities, including antioxidant properties. These compounds highlight the potential for diverse pharmacological applications based on structural modifications.

Similar Compounds:

Compound Name	Structure Characteristics	Unique Features
N-Benzyl-2-chloro-N-(2,3-dihydrobenzo[b]dioxin-6-yl)acetamide	Chloro substituent, benzyl group	Antioxidant properties, potential for nucleophilic substitution reactions
5-(1-(4-Hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-oxo-2-phenylethyl)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione	Pyrimidine ring, pyran moiety	Potential anaphylatoxin receptor antagonist, platelet aggregation inhibitor

Future Research Directions:

• Biological Activity Studies: In vitro and in vivo experiments to assess efficacy and safety.

• Structure-Activity Relationship (SAR) Studies: Modifications to enhance biological activity or reduce toxicity.

• Pharmacokinetic and Pharmacodynamic Analysis: Understanding its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.